Cas no 376377-64-9 (N-[(Furan-2-yl)methyl]-4-hydroxy-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-3,5(13),6,8-tetraene-3-carboxamide)

• Product Name: N-[(Furan-2-yl)methyl]-4-hydroxy-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-3,5(13),6,8-tetraene-3-carboxamide
• CAS No: 376377-64-9
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5703237
• Update Time: 2023-10-14

N-[(Furan-2-yl)methyl]-4-hydroxy-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-3,5(13),6,8-tetraene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-1-hydroxy-3-oxo-3,5,6,7-tetrahydropyrido[3,2,1-ij]quinoline-2-carboxamide
• 1H,5H-Benzo[ij]quinolizine-6-carboxamide, N-(2-furanylmethyl)-2,3-dihydro-7-hydroxy-5-oxo-
• N-[(Furan-2-yl)methyl]-4-hydroxy-2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-3,5(13),6,8-tetraene-3-carboxamide

• Inchi： 1S/C18H16N2O4/c21-16-13-7-1-4-11-5-2-8-20(15(11)13)18(23)14(16)17(22)19-10-12-6-3-9-24-12/h1,3-4,6-7,9,21H,2,5,8,10H2,(H,19,22)
• InChI Key： XDCAKOZUCQKAIB-UHFFFAOYSA-N
• SMILES： C12=CC=CC3=C1N(C(=O)C(C(NCC1=CC=CO1)=O)=C3O)CCC2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 575.3±50.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides